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Abstract
2-Iodophenol, an organoiodine compound, has quietly carved a significant niche in the

landscape of organic chemistry. Its unique reactivity, stemming from the ortho-positioning of a

hydroxyl and an iodine group on a benzene ring, makes it a versatile precursor in the synthesis

of a wide array of complex molecules. This guide provides an in-depth exploration of 2-
Iodophenol, from its historical synthesis to modern-day applications in pharmaceuticals and

materials science. We will delve into its physicochemical properties, detailed synthetic

protocols, and its pivotal role as a building block in advanced organic synthesis, offering

researchers and drug development professionals a comprehensive resource.

Historical Context and Discovery
The study of halogenated phenols dates back to the 19th century, a period of foundational

advancements in organic chemistry. While the exact date and discoverer of 2-Iodophenol are

not prominently recorded, its synthesis is rooted in early investigations into the electrophilic

substitution reactions of phenol.
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Initial methods for producing iodophenols involved the direct reaction of phenol with iodine.[1]

[2] However, these early approaches often resulted in a mixture of ortho- and para-isomers (2-
iodophenol and 4-iodophenol), with the para-isomer frequently being the major product due to

lesser steric hindrance.[1] The challenge for early chemists was to control the regioselectivity of

the iodination to favor the ortho product.

One of the more specific historical methods for preparing 2-Iodophenol involved the treatment

of 2-chloromercuriphenol with iodine, a reaction that offered better control over the position of

the iodine substituent.[1] Another classic route, still relevant today, is the diazotization of an

aminophenol followed by a Sandmeyer-type reaction.[3][4] Specifically, 2-aminophenol can be

converted to its diazonium salt, which is then treated with an iodide salt to yield 2-Iodophenol.
[5] This method provided a more reliable pathway to the specific ortho-isomer, a crucial step for

its eventual use in targeted synthesis.

Physicochemical Properties and Characterization
2-Iodophenol is a pale yellow or colorless crystalline solid that is light-sensitive and melts near

room temperature.[1][6][7] It is slightly soluble in water but readily dissolves in organic solvents

like ethanol and ether.[6][7] A summary of its key physicochemical properties is presented in

Table 1.

Table 1: Physicochemical Properties of 2-Iodophenol
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Property Value Reference(s)

Molecular Formula C6H5IO [6][8]

Molecular Weight 220.01 g/mol [8]

Melting Point 37-43 °C [1][6][9]

Boiling Point 186-187 °C at 160 mmHg [6][9]

Density 1.947 g/mL at 25 °C [6][9]

pKa 8.51 [1][6]

Appearance Colorless to pale yellow solid [6][7]

Solubility
Slightly soluble in water;

soluble in ethanol, ether
[6][7]

Modern characterization of 2-Iodophenol relies on a suite of spectroscopic techniques.[8]

Nuclear Magnetic Resonance (NMR) Spectroscopy: Both ¹H NMR and ¹³C NMR are used to

confirm the structure and purity. The ¹H NMR spectrum typically shows characteristic

aromatic proton signals, and the ¹³C NMR spectrum reveals the six distinct carbon

environments of the substituted benzene ring.[10][11][12]

Mass Spectrometry (MS): This technique is used to determine the molecular weight and

fragmentation pattern, confirming the presence of iodine and the overall molecular structure.

[13]

Infrared (IR) Spectroscopy: IR spectroscopy helps to identify the functional groups present,

notably the broad O-H stretch of the phenolic group and the C-I stretching vibration.[8]

Modern Synthetic Methodologies
While historical methods laid the groundwork, modern organic synthesis demands efficiency,

selectivity, and sustainability. Several contemporary methods are now employed for the

synthesis of 2-Iodophenol.

Direct Iodination of Phenol
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Direct iodination remains a viable method, with significant improvements in controlling

regioselectivity. The key is the choice of iodinating agent and reaction conditions. A common

modern approach involves the use of iodine in the presence of an oxidizing agent, such as

hydrogen peroxide, in an aqueous medium.[6][14] This in-situ generation of a more electrophilic

iodine species can provide good yields of 2-Iodophenol, although separation from the para-

isomer might still be necessary.[14]

Sandmeyer Reaction from 2-Aminophenol
The Sandmeyer reaction continues to be a robust and highly selective method for the synthesis

of 2-Iodophenol.[3][15] This two-step process involves:

Diazotization: 2-Aminophenol is treated with a source of nitrous acid (typically generated in

situ from sodium nitrite and a strong acid like HCl) at low temperatures (0-5 °C) to form the

corresponding diazonium salt.[16][17]

Iodination: The diazonium salt is then treated with a solution of potassium iodide. The

diazonium group, being an excellent leaving group (N₂ gas), is displaced by the iodide ion.[5]

[16]

The workflow for this synthesis is depicted in the following diagram:
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Step 1: Diazotization

Step 2: Iodination

Workup & Purification
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Caption: Workflow for the synthesis of 2-Iodophenol via the Sandmeyer reaction.

Detailed Experimental Protocol: Sandmeyer Synthesis
of 2-Iodophenol
The following protocol is a representative example of the Sandmeyer synthesis of 2-
Iodophenol.
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Materials:

2-Aminophenol

Concentrated Hydrochloric Acid (HCl)

Sodium Nitrite (NaNO₂)

Potassium Iodide (KI)

Deionized Water

Diethyl Ether (or other suitable extraction solvent)

Anhydrous Magnesium Sulfate (MgSO₄)

Ice

Procedure:

Diazotization:

In a flask equipped with a magnetic stirrer and placed in an ice-salt bath, dissolve 2-

aminophenol in a solution of concentrated HCl and water.

Cool the solution to 0-5 °C with constant stirring.

Slowly add a pre-cooled aqueous solution of sodium nitrite dropwise, ensuring the

temperature does not rise above 5 °C. The causality here is critical: keeping the

temperature low prevents the premature decomposition of the unstable diazonium salt.

Stir the mixture for an additional 15-20 minutes at 0-5 °C after the addition is complete.

Iodination:

In a separate beaker, dissolve potassium iodide in water.

Slowly add the freshly prepared diazonium salt solution to the potassium iodide solution.

Vigorous evolution of nitrogen gas will be observed. This addition should be done
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cautiously as the reaction can be exothermic.

After the addition is complete, allow the mixture to warm to room temperature and then

gently heat it (e.g., in a 40-50 °C water bath) for about 10-15 minutes to ensure the

complete decomposition of the diazonium salt.[16]

Workup and Purification:

Cool the reaction mixture to room temperature.

Transfer the mixture to a separatory funnel and extract the crude 2-Iodophenol with

diethyl ether.

Wash the combined organic layers with a sodium thiosulfate solution to remove any

residual iodine, followed by a brine wash.

Dry the organic layer over anhydrous magnesium sulfate, filter, and remove the solvent

under reduced pressure using a rotary evaporator.

The resulting crude product can be purified by column chromatography or crystallization to

yield pure 2-Iodophenol.[6]

Applications in Organic Synthesis and Drug
Development
The synthetic utility of 2-Iodophenol lies in its ability to participate in a variety of cross-coupling

reactions, where the iodine atom is replaced by a new carbon or heteroatom group.[1] This

makes it a valuable building block for constructing more complex molecular architectures.[18]

[19]

Cross-Coupling Reactions
2-Iodophenol is an excellent substrate for numerous palladium-catalyzed cross-coupling

reactions, including:

Suzuki Coupling: Reaction with a boronic acid to form a C-C bond.

Sonogashira Coupling: Reaction with a terminal alkyne to form a C-C triple bond.[6]
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Heck Coupling: Reaction with an alkene to form a new C-C bond.

Buchwald-Hartwig Amination: Reaction with an amine to form a C-N bond.

The ortho-hydroxyl group can also participate in subsequent intramolecular cyclization

reactions, providing efficient routes to various heterocyclic compounds like benzofurans.[6][9]

2-Iodophenol
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Cross-Coupling Partner
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Pd Catalyst, Base

 

Complex Heterocycle
(e.g., Benzofuran)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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